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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B15552189

Introduction

MitoTracker Green FM is a fluorescent dye widely utilized in cell biology for the visualization
and analysis of mitochondria in living cells.[1][2][3][4] Its unique properties make it a valuable
tool for assessing mitochondrial mass and morphology.[2][5] This guide provides a
comprehensive overview of the dye's core mechanism, quantitative properties, and detailed
protocols for its application, tailored for researchers, scientists, and professionals in drug
development.

Core Mechanism of Action

The functionality of MitoTracker Green FM is a multi-step process that ensures selective and
stable labeling of mitochondria. The dye is cell-permeant, allowing it to passively diffuse across
the plasma membrane of live cells.[5][6][7][8]

o Mitochondrial Accumulation: Once inside the cell, MitoTracker Green FM preferentially
accumulates in the mitochondria.[1][2][5][9] While some initial accumulation is driven by the
mitochondrial membrane potential, its retention is not dependent on this potential, which
distinguishes it from other mitochondrial dyes like MitoTracker Red CMXRos.[1][2][5][9]

» Covalent Binding: The key to its mechanism lies in a mildly thiol-reactive chloromethyl group
on the dye molecule.[5][7][10][11] This group reacts with free thiol groups found on cysteine
residues of proteins and peptides within the mitochondrial matrix, forming a stable covalent
bond.[1][2][4][9] This covalent linkage ensures the dye is retained within the mitochondria,
even if the membrane potential is lost.[2]
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» Fluorescence Activation: A significant advantage of MitoTracker Green FM is that it is
essentially non-fluorescent in aqueous environments and only becomes brightly fluorescent
upon accumulation in the lipid-rich environment of the mitochondria.[5][12] This minimizes
background fluorescence from unbound dye in the cytoplasm, eliminating the need for a
wash step before imaging and allowing for clear visualization of mitochondria immediately

after staining.[5]

Because its retention is primarily due to covalent binding rather than membrane potential,
MitoTracker Green FM is considered a reliable marker for mitochondrial mass.[2][5]
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Preparation

Prepare 1 mM Stock
in DMSO

Staining
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Concentration (100-400 nM)
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at 37°C
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recommended and requires
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.reddit.com/r/labrats/comments/zgonn7/need_help_understanding_mitochondrial_assays_with/
https://www.researchgate.net/publication/6485508_MitoTracker_Green_labeling_of_mitochondrial_proteins_and_their_subsequent_analysis_by_capillary_electrophoresis_with_laser-induced_fluorescence_detection
https://pubmed.ncbi.nlm.nih.gov/29198814/
https://pubmed.ncbi.nlm.nih.gov/29198814/
https://pubmed.ncbi.nlm.nih.gov/12880861/
https://pubmed.ncbi.nlm.nih.gov/12880861/
https://pubmed.ncbi.nlm.nih.gov/12880861/
https://www.thermofisher.com/tw/zt/home/references/molecular-probes-the-handbook/probes-for-organelles/probes-for-mitochondria.html
https://tools.thermofisher.com/content/sfs/manuals/mp07510.pdf
https://www.cellsignal.com/products/buffers-dyes/mitotracker-green-fm/9074
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0026032_MitotrackerDyesFC_PI.pdf
https://www.medchemexpress.com/mitotracker-green-fm.html
https://bio-protocol.org/exchange/minidetail?id=10307628&type=30
https://media.cellsignal.com/pdf/9074.pdf
https://www.thermofisher.com/tw/zt/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://www.thermofisher.com/tw/zt/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://www.benchchem.com/product/b15552189#mitotracker-green-fm-mechanism-of-action
https://www.benchchem.com/product/b15552189#mitotracker-green-fm-mechanism-of-action
https://www.benchchem.com/product/b15552189#mitotracker-green-fm-mechanism-of-action
https://www.benchchem.com/product/b15552189#mitotracker-green-fm-mechanism-of-action
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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